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Compound of Interest

Compound Name: 2-Chlorodecane

Cat. No.: B13024903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chlorodecane, a secondary alkyl
halide. While specific research applications for this compound are not extensively documented
in publicly available literature, this guide extrapolates its chemical behavior and potential utility
based on the established principles of organic chemistry and the known reactivity of similar
long-chain halogenated alkanes. The information presented herein is intended to support
researchers in understanding its fundamental properties and to provide a basis for potential
synthetic applications.

Core Chemical and Physical Properties

2-Chlorodecane is a chlorinated derivative of the ten-carbon alkane, decane. Its physical and
chemical properties are summarized below.
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Property Value Reference(s)
CAS Number 1002-56-8 [1]

Molecular Formula CioH21Cl [1]

Molecular Weight 176.72 g/mol [1]
Appearance Colorless Liquid (presumed)

Boiling Point 174 °C

Melting Point -30 °C

Density 0.73 g/lcm3 at 25 °C

Water Solubility

Insoluble (presumed)

[2]

Synonyms

2-Decyl chloride, (+/-)-2-
Chlorodecane

[1]

Synthesis and Reactivity

As a secondary alkyl halide, 2-chlorodecane can be synthesized from and participate in a
variety of organic reactions. The following sections outline representative experimental
protocols.

lllustrative Synthesis of 2-Chlorodecane from 2-Decanol

While a specific protocol for the synthesis of 2-chlorodecane is not readily available, a
common method for the preparation of alkyl chlorides from secondary alcohols involves the use
of a chlorinating agent. The following is a representative protocol adapted from the synthesis of
1-chlorodecane.[3]

Reaction:
Experimental Protocol:

e Reaction Setup: In a fume hood, a 250 mL round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a gas outlet connected to a trap containing an agueous
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solution of sodium hydroxide is charged with 2-decanol (1 equivalent). Anhydrous diethyl
ether is added as a solvent.

o Addition of Reagent: The flask is cooled in an ice bath, and thionyl chloride (SOClz, 1.2
equivalents) is added dropwise with stirring over 30 minutes.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to reflux for 2 hours.

o Work-up: The reaction mixture is cooled to room temperature, and the solvent is removed
under reduced pressure. The residue is carefully poured into ice-water and extracted with
diethyl ether.

 Purification: The organic layer is washed with a saturated aqueous solution of sodium
bicarbonate, then with brine, and dried over anhydrous magnesium sulfate. The solvent is
removed by rotary evaporation, and the crude 2-chlorodecane is purified by fractional
distillation under reduced pressure.

Reactivity and Potential Applications

2-Chlorodecane is expected to undergo reactions typical of secondary alkyl halides, primarily
nucleophilic substitution and elimination reactions.

2-Chlorodecane can react with a variety of nucleophiles to form new carbon-heteroatom or
carbon-carbon bonds.[4][5][6][7] As a secondary halide, it can proceed through either an S_N1
or S_N2 mechanism, depending on the reaction conditions.[4][5][6]

lllustrative Protocol: Synthesis of an Ether via Williamson Ether Synthesis

o Preparation of Alkoxide: Sodium hydride (1.1 equivalents) is carefully added to a solution of
a primary alcohol (e.g., ethanol, 1 equivalent) in anhydrous tetrahydrofuran (THF) under an
inert atmosphere.

e Reaction: To the resulting sodium ethoxide solution, 2-chlorodecane (1 equivalent) is
added, and the mixture is heated to reflux until the reaction is complete (monitored by TLC or
GC).
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o Work-up and Purification: The reaction is quenched by the slow addition of water. The
product is extracted with diethyl ether, and the organic layer is washed with brine, dried over
anhydrous sodium sulfate, and concentrated. The resulting ether can be purified by column
chromatography.

2-Chlorodecane can be used to prepare a Grignard reagent, which is a powerful nucleophile
for the formation of new carbon-carbon bonds.[8][9][10][11][12]

lllustrative Protocol: Preparation of a Tertiary Alcohol

o Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert
atmosphere, magnesium turnings (1.2 equivalents) are stirred in anhydrous diethyl ether. A
solution of 2-chlorodecane (1 equivalent) in anhydrous diethyl ether is added dropwise to
initiate the reaction. The mixture is then refluxed for 1 hour to ensure complete formation of
the Grignard reagent.

» Reaction with a Ketone: The Grignard solution is cooled in an ice bath, and a solution of a
ketone (e.g., acetone, 1 equivalent) in anhydrous diethyl ether is added dropwise. The
reaction mixture is stirred at room temperature for 2 hours.

o Work-up and Purification: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride. The product is extracted with diethyl ether, and the
organic layer is washed with brine, dried, and concentrated. The tertiary alcohol is then
purified by column chromatography.

Safety and Handling

Detailed toxicological data for 2-chlorodecane is not readily available. However, based on the
safety information for its isomer, 1-chlorodecane, and general knowledge of alkyl halides, the
following precautions should be taken:

o Flammability: May be a combustible liquid.[2] Keep away from heat, sparks, and open
flames.

o Irritation: Expected to be a skin and eye irritant.[13]
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o Toxicity: May be harmful if swallowed or inhaled. The substance is considered very toxic to
aguatic life with long-lasting effects.[13]

» Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Signaling Pathways and Biological Activity

There is no information in the searched literature to suggest that 2-chlorodecane is involved in
any specific biological signaling pathways. As a simple alkyl halide, it is not expected to have
specific interactions with biological receptors or enzymes in the manner of a targeted drug
molecule. Its biological effects are more likely to be related to general toxicity due to its
alkylating nature or disruption of cell membranes.
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Caption: Synthesis of 2-Chlorodecane from 2-Decanol.

Grignard Reaction Workflow
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Caption: Grignard Reaction of 2-Chlorodecane with a Ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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